Cas no 1241377-40-1 (methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate)
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl(2S)-{[(benzyloxy)carbonyl]amino}(4,4-difluorocyclohexyl)ethanoate
- methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate
- AT30838
- METHYL (2S)-2-(((BENZYLOXY)CARBONYL)AMINO)-2-(4,4-DIFLUOROCYCLOHEXYL)ACETATE
- Cyclohexaneacetic acid, 4,4-difluoro-α-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, (αS)-
- SCHEMBL754130
- Methyl (S)-2-(((benzyloxy)carbonyl)amino)-2-(4,4-difluorocyclohexyl)acetate
- MFCD34596448
- 1241377-40-1
- PS-16043
- Methyl (2S)-2-(Cbz-amino)-2-(4,4-difluorocyclohexyl)acetate
- methyl (2S)-2-(4,4-difluorocyclohexyl)-2-(phenylmethoxycarbonylamino)acetate
- methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4,4-difluorocyclohexyl)acetate
-
- MDL: MFCD34596448
- Inchi: 1S/C17H21F2NO4/c1-23-15(21)14(13-7-9-17(18,19)10-8-13)20-16(22)24-11-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3,(H,20,22)/t14-/m0/s1
- InChI Key: ZBHHGSITIHZZFW-AWEZNQCLSA-N
- SMILES: FC1(CCC([C@@H](C(=O)OC)NC(=O)OCC2C=CC=CC=2)CC1)F
Computed Properties
- Exact Mass: 341.14386448g/mol
- Monoisotopic Mass: 341.14386448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 64.599
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1208750-100mg |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 97% | 100mg |
$310 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208750-250MG |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 97% | 250mg |
$495 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208750-500MG |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 97% | 500mg |
$825 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208750-1G |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 97% | 1g |
$1240 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208750-5G |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 97% | 5g |
$3725 | 2024-07-21 | |
| Chemenu | CM1017900-100mg |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 95%+ | 100mg |
$300 | 2023-03-19 | |
| Chemenu | CM1017900-250mg |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 95%+ | 250mg |
$480 | 2023-03-19 | |
| Chemenu | CM1017900-500mg |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 95%+ | 500mg |
$800 | 2023-03-19 | |
| Chemenu | CM1017900-1g |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 95%+ | 1g |
$1200 | 2023-03-19 | |
| Chemenu | CM1017900-5g |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate |
1241377-40-1 | 95%+ | 5g |
$3600 | 2023-03-19 |
methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate
Introduction to Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate (CAS No. 1241377-40-1)
Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate, with the CAS number 1241377-40-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a complex molecular structure, exhibits unique properties that make it valuable in various research applications, particularly in the development of novel therapeutic agents.
The molecular structure of Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate consists of a chiral center at the 2-position, which contributes to its stereochemical specificity. This feature is particularly important in pharmaceutical applications where enantiomeric purity can significantly impact the efficacy and safety of a drug. The presence of a benzyloxycarbonyl group and a 4,4-difluorocyclohexyl moiety further enhances its utility as a building block in synthetic chemistry.
In recent years, there has been growing interest in the use of fluorinated compounds in drug development due to their ability to improve metabolic stability and binding affinity. The 4,4-difluorocyclohexyl group in this compound is a prime example of such a fluorinated moiety, which can contribute to its pharmacological properties. This makes Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate a promising candidate for further exploration in medicinal chemistry.
One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is often a key strategy in drug design. The chiral center and the specific functional groups present in Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate make it an ideal candidate for developing potent protease inhibitors. These inhibitors have shown promise in treating various diseases, including cancer and infectious disorders.
Recent studies have demonstrated the effectiveness of fluorinated compounds in enhancing drug bioavailability and reducing degradation by metabolic enzymes. The fluorine atoms in the 4,4-difluorocyclohexyl group can help to stabilize the molecule against enzymatic degradation, thereby increasing its half-life and therapeutic effect. This property is particularly valuable in chronic disease management where long-term efficacy is essential.
The benzyloxycarbonyl group (Boc) in Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate serves as an amino protecting group, which is commonly used in peptide synthesis. This protecting group helps to prevent unwanted side reactions during the synthesis process, ensuring high yield and purity of the final product. The ability to selectively protect and deprotect functional groups is a critical skill in organic synthesis, and this compound exemplifies its importance.
In addition to its role in peptide synthesis, Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate has potential applications in the development of chiral auxiliaries and ligands. Chiral auxiliaries are used to induce stereochemical control during chemical reactions, while chiral ligands can help to direct reactions towards specific enantiomers. The chiral center in this compound makes it an excellent candidate for such applications.
The pharmaceutical industry is continually seeking innovative compounds that can be used as intermediates in drug development. Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate fits well into this category due to its complex structure and versatile functional groups. Its potential applications in protease inhibition, peptide synthesis, and chiral chemistry make it a valuable asset for researchers working on next-generation therapeutics.
As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate will play an increasingly important role in drug discovery and development. The combination of stereochemical specificity, metabolic stability provided by fluorine atoms, and functional versatility makes this compound a promising candidate for future pharmaceutical applications.
1241377-40-1 (methyl (2S)-2-(benzyloxycarbonylamino)-2-(4,4-difluorocyclohexyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)